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Compound of Interest

Compound Name: C.I. Disperse orange 33

Cat. No.: B1604947 Get Quote

An in-depth examination of the chemical identity, properties, and synthesis of C.I. Disperse
Orange 33 for researchers, scientists, and drug development professionals.

Introduction
C.I. Disperse Orange 33 is a monoazo disperse dye, a class of synthetic organic colorants

known for their application in dyeing synthetic fibers. This technical guide provides a verified

chemical profile of C.I. Disperse Orange 33, including its CAS number and molecular formula,

alongside available physicochemical data. It is crucial to distinguish C.I. Disperse Orange 33
from the more extensively documented C.I. Disperse Orange 3, as these are distinct chemical

entities with different molecular structures and properties. This document will focus on C.I.
Disperse Orange 33 while providing comparative data for C.I. Disperse Orange 3 to aid in

clear identification and prevent experimental ambiguity.

Chemical Identification and Properties
Accurate identification of chemical compounds is paramount in research and development. The

following tables summarize the key identifiers and physicochemical properties of C.I. Disperse
Orange 33. For comparative purposes, the corresponding data for C.I. Disperse Orange 3 are

also presented.

Table 1: Core Chemical Identifiers
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Compound
Name

C.I. Generic
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

C.I. Disperse

Orange 33

Disperse Orange

33

69472-19-1,

61867-93-4[1][2]
C₁₉H₂₁N₅O₂[1] 351.40[1]

C.I. Disperse

Orange 3

Disperse Orange

3
730-40-5[3][4] C₁₂H₁₀N₄O₂[3][4] 242.23[3][4]

Table 2: Physicochemical Properties

Property C.I. Disperse Orange 33 C.I. Disperse Orange 3

Appearance Red-light orange[1]
Orange, yellow-light red

powder[3][4]

Melting Point Not available 210-220 °C[3][4]

Solubility Not available
Soluble in ethanol, acetone,

toluene[3][4]

Application Dyeing of synthetic fibers

Dyeing of polyester, acetic acid

fiber, nylon 66, and acrylic

fiber; plastic shading[3][4]

Synthesis and Experimental Protocols
The synthesis of azo dyes typically involves diazotization of a primary aromatic amine, followed

by coupling with an electron-rich coupling component.

Manufacturing Method of C.I. Disperse Orange 33
The synthesis of C.I. Disperse Orange 33 is achieved through the diazotization of 4-

nitrobenzenamine and subsequent coupling with N-cyanoethyl-N-butylaniline.[1]

Illustrative Experimental Protocol: Synthesis of C.I.
Disperse Orange 3
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While a detailed experimental protocol for C.I. Disperse Orange 33 is not readily available in

the public domain, the synthesis of the closely related C.I. Disperse Orange 3 provides a

representative example of the general procedure for this class of dyes.

Materials:

4-Nitrobenzenamine (p-nitroaniline)

Aniline

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Sulfonic acid (used as a temporary protecting group)

Procedure:

Diazotization: 4-Nitrobenzenamine is diazotized in an acidic medium (e.g., hydrochloric acid)

with sodium nitrite at a low temperature (typically 0-5 °C) to form the corresponding

diazonium salt.

Coupling: The diazonium salt is then coupled with aniline, which has been protected with a

sulfonic acid group.

Hydrolysis: The resulting intermediate is treated with a sodium hydroxide solution and heated

to hydrolyze and remove the sulfonic acid group, yielding C.I. Disperse Orange 3.[3][5]

Analytical Methodologies
The analysis of disperse dyes in various matrices, such as textiles and environmental samples,

is crucial for quality control and safety assessment. High-performance liquid chromatography

(HPLC) and gas chromatography-mass spectrometry (GC-MS) are common analytical

techniques employed for the identification and quantification of these dyes.[6][7] A standard

method for the analysis of disperse dyes in textiles is DIN 54231, which utilizes HPLC or thin-

layer chromatography (TLC) with UV, mass spectrometry, or densitometry detection.[7]
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Diagrams and Workflows
Synthesis Workflow for C.I. Disperse Orange 33
The following diagram illustrates the synthetic pathway for C.I. Disperse Orange 33.

4-Nitrobenzenamine Diazotization Diazonium Salt

Coupling

N-cyanoethyl-N-butylaniline

C.I. Disperse Orange 33

Click to download full resolution via product page

Caption: Synthesis pathway of C.I. Disperse Orange 33.

General Analytical Workflow for Disperse Dyes in
Textiles
This diagram outlines a typical workflow for the analysis of disperse dyes in textile samples.
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Textile Sample Preparation
(e.g., cutting, weighing)

Dye Extraction
(e.g., solvent extraction)

Filtration / Clean-up

Instrumental Analysis
(e.g., HPLC, GC-MS)

Data Processing and Quantification

Click to download full resolution via product page

Caption: General workflow for textile dye analysis.

Conclusion
C.I. Disperse Orange 33 is a distinct chemical entity within the family of azo disperse dyes.

This guide has provided the verified CAS number, molecular formula, and a summary of its

known properties and synthesis method. The provided comparative data with C.I. Disperse

Orange 3 underscores the importance of precise chemical identification in research and

industrial applications. For professionals in drug development, the potential for skin

sensitization, a known hazard for some azo dyes, warrants careful consideration in any

application where human contact is a possibility. Further research is needed to fully

characterize the physicochemical and toxicological profile of C.I. Disperse Orange 33.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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